1-N,4-N-diethylbenzene-1,4-diamine;sulfuric acid

• CAS No.: 35507-18-7
• Molecular Formula: C10H18N2O4S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 1-N,4-N-diethylbenzene-1,4-diamine;sulfuric acid
• InChI: InChI=1S/C10H16N2.H2O4S/c1-3-11-9-5-7-10(8-6-9)12-4-2;1-5(2,3)4/h5-8,11-12H,3-4H2,1-2H3;(H2,1,2,3,4)
• InChI Key: YAHSFLRMWJLNER-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC=C(C=C1)NCC.OS(=O)(=O)O

Description

It is commonly used in various scientific and industrial applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-N,4-N-diethylbenzene-1,4-diamine involves the reaction of 1,4-benzenediamine with diethylamine under controlled conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for better control over reaction conditions and yields a higher purity product. The final product is often purified through recrystallization or distillation .

Chemical Reactions Analysis

Types of Reactions

1-N,4-N-diethylbenzene-1,4-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone derivatives.

Reduction: It can be reduced to form corresponding amines.

Substitution: It undergoes electrophilic substitution reactions, particularly in the presence of strong acids or bases.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Strong acids like sulfuric acid or bases like sodium hydroxide are employed.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted benzene derivatives.

Scientific Research Applications

1-N,4-N-diethylbenzene-1,4-diamine is widely used in scientific research due to its versatile chemical properties:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It is employed in the spectrophotometric determination of drugs containing phenolic or aromatic amino groups.

Medicine: It is used in the analysis of drugs like dapsone hydrochloride and sulfamethoxazole.

Industry: It serves as a color developer and film developer in photography.

Mechanism of Action

The mechanism of action of 1-N,4-N-diethylbenzene-1,4-diamine involves its interaction with specific molecular targets. In spectrophotometric applications, it reacts with phenolic or aromatic amino groups to form colored complexes. These complexes can be measured to determine the concentration of the target compound .

Comparison with Similar Compounds

Similar Compounds

N,N-Diethyl-1,4-phenylenediamine hydrochloride: Similar in structure but differs in its chloride ion presence.

N,N-Diethyl-1,4-benzenediamine: Lacks the sulfate group, affecting its solubility and reactivity.

Uniqueness

1-N,4-N-diethylbenzene-1,4-diamine;sulfuric acid is unique due to its sulfate group, which enhances its solubility in water and makes it suitable for specific analytical applications .